Cas no 2411313-01-2 (N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide)

• Product Name: N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide
• CAS No: 2411313-01-2
• MF: C₁₂H₁₇F₂NO₂
• MW: 245.265690565109
• CID: 6016028
• PubChem ID: 154880177
• Update Time: 2025-09-28

N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687654465
• 2411313-01-2
• N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide
• N-({8,8-difluorobicyclo[5.1.0]octan-4-yl}methyl)oxirane-2-carboxamide
• EN300-7543468

• Inchi： 1S/C12H17F2NO2/c13-12(14)8-3-1-7(2-4-9(8)12)5-15-11(16)10-6-17-10/h7-10H,1-6H2,(H,15,16)
• InChI Key： VDAOHZZPGCKFTD-UHFFFAOYSA-N
• SMILES： FC1(C2CCC(CNC(C3CO3)=O)CCC21)F

Computed Properties

• Exact Mass: 245.12273511g/mol
• Monoisotopic Mass: 245.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide

Comprehensive Overview of N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide (CAS No. 2411313-01-2)

The compound N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide, identified by its CAS No. 2411313-01-2, represents a sophisticated bicyclic structure with significant potential in pharmaceutical and material science applications. Its unique 8,8-difluoro-4-bicyclo[5.1.0]octanyl backbone, combined with an oxirane-2-carboxamide functional group, offers intriguing reactivity and stability, making it a subject of growing interest among researchers. This article delves into its molecular properties, synthesis pathways, and emerging applications, while addressing common queries and trends in the field.

One of the most searched questions in AI-driven chemistry platforms revolves around the synthetic routes for N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide. The compound is typically synthesized via a multi-step process involving fluorination of the bicyclic core, followed by amide coupling with oxirane-2-carboxylic acid derivatives. Recent advancements in catalytic fluorination and green chemistry have streamlined its production, reducing byproducts and improving yields—a topic frequently discussed in sustainable synthesis forums.

The pharmacological potential of CAS No. 2411313-01-2 has garnered attention due to its structural resemblance to bioactive scaffolds. Researchers speculate its utility in targeted drug delivery systems, particularly for modulating enzyme inhibition or receptor binding. Its difluorinated bicyclo[5.1.0]octane moiety enhances metabolic stability, a feature highly sought after in medicinal chemistry. Discussions on platforms like ResearchGate often highlight its compatibility with protease inhibitors or kinase modulators.

In material science, the epoxide group within N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide enables cross-linking reactions, making it a candidate for high-performance polymers. Its thermal stability and resistance to degradation align with trends in advanced coatings and adhesive technologies. A 2023 study noted its role in nanocomposite formulations, addressing frequent searches on "epoxy-based nanomaterials."

Analytical characterization of CAS No. 2411313-01-2 relies on techniques like NMR spectroscopy (notably 19F-NMR for fluorinated sites) and mass spectrometry. These methods are pivotal for quality control, a recurring theme in QA/QC workflows shared on LinkedIn groups. The compound’s logP and solubility profiles are also critical for formulation scientists, as reflected in Google Scholar queries.

Environmental and regulatory aspects of N-[(8,8-Difluoro-4-bicyclo[5.1.0]octanyl)methyl]oxirane-2-carboxamide are frequently explored. While not classified as hazardous, its biodegradability and ecotoxicology data remain under study, coinciding with the rise of green chemistry regulations. This aligns with broader industry shifts toward EPA-compliant and REACH-certified compounds.

In conclusion, CAS No. 2411313-01-2 exemplifies the intersection of innovative synthesis, therapeutic promise, and material innovation. Its versatility ensures continued relevance in both academic and industrial settings, answering pressing questions in drug discovery and polymer science. Future research may unlock further applications, solidifying its position in the chemical landscape.